Cas no 13468-96-7 (Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-)

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- structure
13468-96-7 structure
Product Name:Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-
CAS No:13468-96-7
MF:C20H26N4S2
MW:386.577241420746
CID:1243273
PubChem ID:3784794
Update Time:2025-04-20

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • UPCMLD0ENAT0506-5414:001
    • AKOS001020799
    • Z45801934
    • STK391114
    • 1,1'-hexane-1,6-diylbis[3-phenyl(thiourea)]
    • 1-phenyl-3-{6-[(phenylcarbamothioyl)amino]hexyl}thiourea
    • 13468-96-7
    • Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-
    • Inchi: 1S/C20H26N4S2/c25-19(23-17-11-5-3-6-12-17)21-15-9-1-2-10-16-22-20(26)24-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H2,21,23,25)(H2,22,24,26)
    • InChI Key: JJRQXGNPMICWFP-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCCCCCNC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 386.16018
  • Monoisotopic Mass: 386.15988919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 48.12

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd